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Introduction

The assessment of hepatic function is crucial in the diagnosis, staging, and management of
liver diseases, as well as in the development of hepatotoxic drugs. While liver biopsy remains
the gold standard for diagnosing the presence and severity of liver disease, it is an invasive
procedure with potential complications.[1] Consequently, there is a significant need for non-
invasive, quantitative, and reliable methods to assess liver function. The L-Galactose-13C-1
Breath Test (GBT) is a non-invasive diagnostic tool that measures the metabolic capacity of the
liver, providing a quantitative assessment of functional hepatic cell mass.[2]

Principle of the Method

The GBT is based on the principle that galactose is almost exclusively metabolized by the liver.
[3] Following administration, 13C-labeled galactose is absorbed and transported to the liver,
where it enters the Leloir pathway. The rate-limiting step in this pathway is the phosphorylation
of galactose to galactose-1-phosphate, a reaction catalyzed by the cytosolic enzyme
galactokinase.[2][3] Subsequent enzymatic reactions convert galactose-1-phosphate into
glucose-1-phosphate, which can then enter glycolysis and the tricarboxylic acid (TCA) cycle.
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This process ultimately leads to the oxidation of the *3C-1 carbon of galactose, releasing it as
labeled carbon dioxide (33CO3) in the exhaled breath.

The rate of 33CO2 exhalation is directly proportional to the liver's capacity to metabolize
galactose, thus reflecting the functional mass of hepatocytes.[2] A reduction in liver function, as
seen in cirrhosis or fibrosis, leads to a decreased rate of 13C-galactose metabolism and
consequently, a lower amount of 3COz in the breath.[1][4] The analysis of 13COz: in breath
samples can be performed using isotope ratio mass spectrometry (IRMS) or infrared
spectrometry (IR).[5][6]
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Caption: Metabolism of L-Galactose-*3C-1 in the liver.
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Applications in Research and Drug Development
The GBT is a versatile tool with several key applications:

o Diagnosis of Liver Cirrhosis: The test can effectively distinguish between healthy individuals
and patients with liver cirrhosis.[1][4]

o Staging of Liver Disease: GBT results correlate with the severity of liver disease. It can
differentiate between patients with compensated versus decompensated cirrhosis and its
results are significantly different across various stages of liver fibrosis in chronic hepatitis C.

[41[7]

o Quantitative Assessment of Liver Function: The test provides a dynamic measure of hepatic
metabolic capacity, which can be more informative than static biochemical tests.

e Monitoring Disease Progression: Serial GBT measurements can potentially track the
progression of chronic liver disease or the response to therapeutic interventions.

 Investigating Inborn Errors of Metabolism: The test is used to assess whole-body galactose
oxidation capacity in patients with metabolic disorders like classical galactosemia.[8]

Quantitative Data Summary

The performance of the 13C-Galactose Breath Test has been evaluated in various clinical
settings. The tables below summarize key quantitative findings.

Table 1: Diagnostic Accuracy of GBT for Liver Cirrhosis
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Parameter Value Population Source
o Normal Subjects
Sensitivity 93% . . [4]
vs. Cirrhotics
o Normal Subjects vs.
Specificity 87% o [4]
Cirrhotics
Compensated vs.
Sensitivity 71.4% Decompensated [1]
Cirrhosis
Compensated vs.
Specificity 85.0% Decompensated [1]
Cirrhosis
| Accuracy | 83.7% | Compensated vs. Decompensated Cirrhosis |[1] |
Table 2: Correlation of GBT with Liver Function in a Rat Model
Correlation
Parameter . p-value Model Source
Coefficient (r)
SP(25) vs. Hepatectomy
0.923 < 0.0001 [9][10]
LW/BW Rat Model
Hepatectomy Rat
S(30) vs. LW/BW  0.889 < 0.0001 [9]

Model

SP(25): Single point 133COz2 level at 25 minutes. S(30): Total 3CO:z output at 30 minutes.
LW/BW: Liver weight/body weight ratio.

Protocols: L-Galactose-'3C-1 Breath Test

This section provides detailed methodologies for performing the GBT. Two primary protocols,

oral and intravenous administration, are described.
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Experimental Workflow of the 13C-Galactose Breath Test
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Caption: General workflow for the 13C-Galactose Breath Test.

Protocol 1: Oral Administration (Human Clinical Studies)
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This protocol is adapted from studies assessing liver function in patients with cirrhosis and
other chronic liver diseases.[4][8]

A. Patient Preparation

» Fasting: Patients should fast for a minimum of 2 hours, though an overnight fast is often
preferred.[8] They are allowed to drink water during the fasting period and the test.[8]

o Dietary Restrictions: Instruct patients to avoid 3C-enriched foods (e.g., corn-based products)
for at least 2 days prior to the test to ensure a stable baseline 13CO:z level.[8]

e Resting State: Patients should remain in a resting state (sitting or lying down) throughout the
duration of the test.[8]

B. Materials and Reagents

L-Galactose-1-13C (e.g., 100 mg).[4]

Unlabeled carrier galactose (e.g., 25 g/m2 body surface area).[4]

Drinking water (for dissolving galactose).

Breath collection tubes (e.g., glass Vacutainer tubes).[8]

Straws for breath collection.

C. Test Procedure

o Baseline Sampling (t=0): Collect two baseline breath samples before administering the
galactose solution.[8] To collect a sample, instruct the patient to take a deep breath, hold it
for approximately 3 seconds, and then exhale gently through a straw into the collection tube.

[8]

e Dose Preparation and Administration: Dissolve the L-Galactose-1-13C and the unlabeled
carrier galactose in a standard volume of water. Administer the solution orally to the patient.

o Post-Dose Sampling: Collect duplicate breath samples at regular intervals. A common
schedule is every 30 minutes for up to 4 hours for cirrhosis assessment.[4] For other

© 2026 BenchChem. All rights reserved. 7/11 Tech Support


https://pubmed.ncbi.nlm.nih.gov/14616165/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7317391/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7317391/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7317391/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7317391/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7317391/
https://pubmed.ncbi.nlm.nih.gov/14616165/
https://pubmed.ncbi.nlm.nih.gov/14616165/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7317391/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7317391/
https://pmc.ncbi.nlm.nih.gov/articles/PMC7317391/
https://pubmed.ncbi.nlm.nih.gov/14616165/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12400809?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

applications, sampling at 60, 90, and 120 minutes may be sufficient.[8]

o Sample Storage: Store the collected breath samples at room temperature until analysis.[8]
D. Data Analysis and Interpretation

e 13CO2 Measurement: Analyze the 13C/12C isotope ratio in the exhaled CO2 using an
appropriate analytical instrument (e.g., isotope ratio mass spectrometer).

o Calculation: Results are often expressed as the percentage of the administered 13C dose
recovered per hour (%dose/h) or as the cumulative percentage of the dose recovered
(CUMPCD) over the test duration.[1][8]

e Interpretation: A lower CUMPCD or %dose/h value compared to healthy controls is indicative
of impaired hepatic metabolic function.

Protocol 2: Intravenous Administration (Preclinical
Research)

This protocol is based on studies conducted in animal models (e.g., rats) to investigate the
correlation between GBT and liver mass.[9][10]

A. Animal Preparation

o Anesthesia: Anesthetize the animal (e.g., with Nembutal) to maintain a stable state during

the procedure.[9]

o Catheterization: Place a catheter in a suitable vein (e.g., femoral vein) for the administration
of the test substance.[9]

B. Materials and Reagents
o L-Galactose-1-13C solution for injection.
e Anesthetic agent.

o Metabolic cage or system for collecting expired air.
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C. Test Procedure
» Baseline Sampling: Collect baseline expiratory air before the injection.

* Dose Administration: Administer a bolus of L-Galactose-1-13C intravenously. A typical dose in
rat models is 100 mg/kg.[9][10]

o Expiratory Air Collection: Continuously or intermittently measure the 13CO: levels in the
expired air for a period of 60 to 120 minutes.[9][10]

D. Data Analysis and Interpretation
¢ 13CO2 Measurement: Quantify the :3CO2z concentration in the collected air samples.

¢ Calculation: Determine the total 3CO:z output over a specific period (e.g., S(30)) or the single
point 13COz2 level at a specific time (e.g., SP(25)).[9]

¢ Interpretation: In preclinical models, these values show a strong positive correlation with
functional liver mass.[9][10] A lower 13CO:2 output signifies reduced hepatic function or mass.

Impaired Liver Reduced Low Rate of
(e.g., Cirrhosis, Fibrosis) Galactose Metabolism 13CO2 Exhalation

Healthy Liver Efficient High Rate of
(Normal Functional Mass) Galactose Metabolism 13CO2 Exhalation

Relationship Between Liver Function and GBT Outcome
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Caption: Logic diagram of GBT outcomes in healthy vs. impaired liver.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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